Benzyl 5-{[(4-bromophenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate

• Molecular Formula: C23H18BrNO5S
• Molecular Weight: 500.4 g/mol
• IUPAC Name: benzyl 5-[(4-bromophenyl)sulfonylamino]-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C23H18BrNO5S/c1-15-22(23(26)29-14-16-5-3-2-4-6-16)20-13-18(9-12-21(20)30-15)25-31(27,28)19-10-7-17(24)8-11-19/h2-13,25H,14H2,1H3
• InChI Key: BPNCZZBFXRDKRV-UHFFFAOYSA-N
• SMILES: CC1=C(C2=C(O1)C=CC(=C2)NS(=O)(=O)C3=CC=C(C=C3)Br)C(=O)OCC4=CC=CC=C4

Description

Benzyl 5-{[(4-bromophenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate is a synthetic compound that has gained attention in scientific research due to its potential as a therapeutic agent. It belongs to the class of benzofuran derivatives and has shown promising results in various studies.

Mechanism of Action

The exact mechanism of action of Benzyl 5-{[(4-bromophenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate is not fully understood. However, studies have suggested that it may inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in the inflammatory response. It may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Benzyl 5-{[(4-bromophenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate has been shown to have various biochemical and physiological effects. It has been found to reduce the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in vitro and in vivo. It has also been shown to inhibit the migration and invasion of cancer cells. In addition, it has been found to reduce the severity of symptoms in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using Benzyl 5-{[(4-bromophenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate in lab experiments is its reproducibility. The synthesis method has been optimized and is reliable, making it suitable for large-scale production. In addition, it has been extensively studied and has shown promising results in various applications. However, one limitation is that the exact mechanism of action is not fully understood, which may limit its potential use as a therapeutic agent.

Future Directions

There are several future directions for research on Benzyl 5-{[(4-bromophenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate. One direction is to further investigate its potential as a treatment for inflammatory diseases, such as rheumatoid arthritis and multiple sclerosis. Another direction is to explore its use in combination with other therapies, such as chemotherapy, to enhance its antitumor effects. Additionally, further studies are needed to elucidate the exact mechanism of action and to optimize its pharmacokinetic properties for potential clinical use.

Synthesis Methods

The synthesis of Benzyl 5-{[(4-bromophenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate involves the reaction of 5-amino-2-methylbenzofuran-3-carboxylic acid with benzyl bromide and potassium carbonate in dimethylformamide. The resulting intermediate is then reacted with 4-bromobenzenesulfonyl chloride in the presence of triethylamine to yield the final product. The synthesis method has been optimized and is reproducible, making it suitable for large-scale production.

Scientific Research Applications

Benzyl 5-{[(4-bromophenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate has been studied extensively for its potential as a therapeutic agent. It has shown to have anti-inflammatory, antitumor, and antiviral properties. In vitro studies have demonstrated its ability to inhibit the growth of cancer cells, including breast, lung, and liver cancer. It has also been shown to inhibit the replication of the hepatitis C virus. In addition, Benzyl 5-{[(4-bromophenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate has been investigated for its potential as a treatment for inflammatory diseases, such as rheumatoid arthritis and multiple sclerosis.